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The table below summarizes the fundamental chemical and biological data available for Lethedoside A from

the search results:

Property Available Data

CAS Number 221289-20-9 (also listed under 221289-31-2 in one source) [1] [2]

Molecular Formula C({24})H({26})O(_{11}) [1] [3]

Molecular Weight 490.46 g/mol [1]

Common Name Lethedoside A [1]

Type of Compound Flavonoid (Flavone 5-O-Glycoside) [2] [3]

Source Lethedon tannaensis; roots of Aquilaria sinensis [2] [3]

Reported
Biological Activity

Shows inhibitory activity for LPS-induced NO production in RAW 264.7 cells [1].
Inactive or weakly active against KB tumor cells [2] [3].

Experimental Protocols for Lethedoside A
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The search results cite a 1999 study that describes the isolation and initial testing of Lethedoside A [2] [3].

The core methodologies from that study are outlined below.

Isolation and Structure Elucidation [2] [3]:

Extraction: A cytotoxic methanol (MeOH) extract was prepared from the plant Lethedon
tannaensis.

Isolation and Purification: The extract was fractionated, and Lethedoside A was isolated as
one of five new flavone glycosides. The final purification steps likely involved chromatographic

methods.
Structure Identification: The structure of Lethedoside A was determined using 2D Nuclear

Magnetic Resonance (NMR) spectral analysis and chemical methods.

Cytotoxicity Assay (KB Tumor Cells) [2] [3]:

Cell Line: KB tumor cells (a cell line derived from a human carcinoma of the nasopharynx)

were used.
Method: The isolated compounds were tested against these cells. The specific assay used

(e.g., MTT, XTT) is not detailed in the available excerpts, but the outcome was that
Lethedoside A was found to be either inactive or only weakly active.

Anti-inflammatory Activity Assay [1]:

Cell Line: RAW 264.7 cells (a murine macrophage cell line).
Method: Cells were stimulated with LPS (Lipopolysaccharide) to induce inflammation and the

production of Nitric Oxide (NO). Lethedoside A was reported to show inhibitory activity on NO
production, suggesting potential anti-inflammatory properties. The specific details of the assay

(e.g., dosage, duration, measurement technique like Griess assay) are not provided in the
search results.

Key Information Gaps and Comparison Challenges

For researchers and drug development professionals, it is critical to note the significant limitations in the

available data:

Lack of Comparative Data: The search results do not provide experimental data that directly
compares the performance of Lethedoside A with other flavonoid alternatives or standard drugs.

Limited Mechanistic Insight: Beyond the initial screening for cytotoxicity and NO inhibition, there is
no information on Lethedoside A's molecular targets, mechanism of action, or its effects on specific
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signaling pathways.

Absence of Profiling Data: Essential data for drug development—such as pharmacokinetics
(ADME), detailed toxicology, and in vivo efficacy in animal models—are not available in the

searched literature.
Outdated Primary Source: The key study citing its biological activity is from 1999, and no recent

follow-up studies were identified, indicating a potential lack of continued research interest, likely due
to its weak initial activity profile [2] [3].

Research Pathway for Novel Compounds

To contextualize the early stage of Lethedoside A research, the diagram below outlines the general pathway

for characterizing a new compound's biological activity, from initial discovery to mechanistic studies.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.biocrick.com/Lethedioside-A-BCN5046.html
https://chemfaces.com/natural/Lethedoside-A-CFN98100.html
https://www.smolecule.com/products/s1524487?utm_src=pdf-body
https://www.smolecule.com/products/s1524487?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Compound Discovery
& Isolation

Chemical
Characterization

In Vitro Screening
(e.g., cytotoxicity,
anti-inflammatory)

Identify Active
Compounds

Mechanistic Studies
(Target Identification,

Pathway Analysis)

In Vivo Efficacy
& Toxicology

Lead Compound
Optimization

Click to download full resolution via product page

Based on the search results, research on Lethedoside A appears to be stalled at the initial stages of "In

Vitro Screening." To move forward, the following research directions would be necessary:

Confirm Initial Findings: Re-run cytotoxicity and anti-inflammatory assays using modern standards
and a broader panel of cell lines.
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Conduct Mechanism-of-Action Studies: Use techniques like network pharmacology prediction,

high-throughput screening, or proteomics to identify its protein targets and affected signaling
pathways (e.g., PI3K/AKT, NF-κB, MAPK).

Perform In Vivo Studies: Establish animal models of inflammation or cancer to evaluate its efficacy
and safety in a whole-organism context.

Generate ADMET Data: Evaluate its absorption, distribution, metabolism, excretion, and toxicity
(ADMET) properties to assess its drug-likeness.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. A | CAS#:221289-20-9 | Chemsrc Lethedoside [chemsrc.com]

2. Lethedioside A | CAS:221289-31-2 | Flavonoids | Manufacturer BioCrick [biocrick.com]

3. A | CAS:221289-20-9 | Manufacturer ChemFaces Lethedoside [chemfaces.com]

To cite this document: Smolecule. [Lethedoside A Basic Information and Known Activity]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1524487#lethedoside-a-

biological-activity-confirmation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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